(2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(5-fluoro-2-methylphenyl)amino]prop-2-enenitrile

• IUPAC Name: (E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(5-fluoro-2-methylanilino)prop-2-enenitrile
• InChI: InChI=1S/C19H12Cl2FN3S/c1-11-2-4-14(22)7-17(11)24-9-13(8-23)19-25-18(10-26-19)12-3-5-15(20)16(21)6-12/h2-7,9-10,24H,1H3/b13-9+
• InChI Key: XDNDWWWLSJIPFR-UKTHLTGXSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC=C(C#N)C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: CC1=C(C=C(C=C1)F)N/C=C(\C#N)/C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H12Cl2FN3S
• Molecular Weight: 404.3 g/mol

Description

(2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(5-fluoro-2-methylphenyl)amino]prop-2-enenitrile is a useful research compound. Its molecular formula is C19H12Cl2FN3S and its molecular weight is 404.28. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Thiazole derivatives have been studied for their corrosion inhibition properties, particularly on metal surfaces. Kaya et al. (2016) conducted quantum chemical and molecular dynamics simulation studies to predict the corrosion inhibition performances of certain thiazole and thiadiazole derivatives against iron metal corrosion. The study demonstrated that these compounds could effectively inhibit corrosion, with theoretical data aligning well with experimental results (Kaya, Kaya, Guo, Kandemirli, Tüzün, Uğurlu, Madkour, & Saracoglu, 2016).

Structural Characterization and Crystallography

Compounds with similar structural features, such as those containing thiazole and fluorophenyl groups, have been synthesized and analyzed for their structural properties. Kariuki, Abdel-Wahab, and El‐Hiti (2021) synthesized isostructural thiazoles and characterized their structure through single crystal diffraction, providing insights into the molecular conformation and intermolecular interactions of such compounds (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Antimicrobial Activity

Thiazole derivatives have also been explored for their antimicrobial properties. Sah et al. (2014) synthesized formazans from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, evaluating their in vitro antimicrobial activity against various bacterial and fungal strains. The study found that these compounds exhibited moderate antimicrobial activity, highlighting the potential of thiazole derivatives in developing new antimicrobial agents (Sah, Bidawat, Seth, & Gharu, 2014).